N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide

• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H19N3O3/c1-27-19-11-8-16(13-20(19)28-2)22(26)23-17-9-6-15(7-10-17)18-14-25-12-4-3-5-21(25)24-18/h3-14H,1-2H3,(H,23,26)
• InChI Key: ROIDDQRWAOBTKN-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=CN4C=CC=CC4=N3)OC

Description

N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide, also known as IMPY, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a small molecule that has been synthesized and studied extensively for its ability to selectively bind to a specific receptor in the brain, known as the sigma-2 receptor. In

Mechanism of Action

The mechanism of action of N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide involves its selective binding to the sigma-2 receptor, which is a transmembrane protein that is involved in various cellular processes. The binding of N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide to the sigma-2 receptor has been shown to modulate intracellular calcium levels, leading to downstream effects on cellular signaling pathways. This has been implicated in the neuroprotective effects of N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide, as well as its potential anti-cancer properties.
Biochemical and Physiological Effects:
N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide has been shown to have a range of biochemical and physiological effects, which are largely mediated by its binding to the sigma-2 receptor. These effects include modulation of intracellular calcium levels, regulation of cellular signaling pathways, and induction of apoptosis in cancer cells. In addition, N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide has been shown to have neuroprotective effects, including the ability to protect against oxidative stress and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide for lab experiments is its high purity and specificity for the sigma-2 receptor. This makes it a valuable tool for investigating the role of the sigma-2 receptor in various cellular processes. However, one limitation of N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide, including its potential use as a diagnostic tool for cancer imaging, its therapeutic potential for the treatment of neurodegenerative diseases, and its role in modulating cellular signaling pathways. In addition, there is ongoing research into the development of new N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide analogs with improved solubility and potency, which could further expand its applications in scientific research.
In conclusion, N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide, or N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide, is a valuable chemical compound that has potential applications in scientific research. Its selective binding to the sigma-2 receptor has been implicated in a range of biochemical and physiological effects, including its potential use as a diagnostic tool for cancer imaging and a therapeutic agent for neurodegenerative diseases. While there are some limitations to working with N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide in lab experiments, ongoing research into its development and optimization holds promise for its continued use in scientific research.

Synthesis Methods

The synthesis of N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide involves a multi-step process that requires specific reagents and conditions. The first step involves the preparation of 4-(2-bromoethyl)imidazo[1,2-a]pyridine, which is then reacted with 4-amino-N,N-dimethylaniline to form 4-(imidazo[1,2-a]pyridin-2-yl)aniline. This intermediate is then reacted with 3,4-dimethoxybenzoyl chloride to form the final product, N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide. The synthesis of N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide has been optimized to produce high yields and purity, making it a valuable compound for scientific research.

Scientific Research Applications

N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its ability to selectively bind to the sigma-2 receptor, which is overexpressed in various types of cancer cells. This has led to investigations into the use of N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide as a diagnostic tool for cancer imaging, as well as a potential therapeutic agent for the treatment of cancer. In addition, N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-3,4-dimethoxybenzamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.